3-Methyl-1h-thieno[3,2-c]pyrazole

• IUPAC Name: 3-methyl-2H-thieno[3,2-c]pyrazole
• InChI: InChI=1S/C6H6N2S/c1-4-6-5(8-7-4)2-3-9-6/h2-3H,1H3,(H,7,8)
• InChI Key: WLMHGAAVBSYFJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)C=CS2
• Molecular Formula: C6H6N2S
• Molecular Weight: 138.19 g/mol

Description

“3-Methyl-1h-thieno[3,2-c]pyrazole” is a heterocyclic compound. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of “3-Methyl-1h-thieno[3,2-c]pyrazole” involves a simple and convenient route. The key intermediate, 5-amino-3-methyl-1-phenyl-1H-thieno[3,2-c]pyrazole-6-carbohydrazide, is prepared by Gewald’s synthesis of Ethyl 5-amino-3-methyl-1-phenyl-1H-thieno[3,2-c]pyrazole-6-carboxylate. This intermediate reacts with various reagents to afford different fused and polyfunctional substituted.

Molecular Structure Analysis

The molecular structure of “3-Methyl-1h-thieno[3,2-c]pyrazole” is complex. The linear formula for a similar compound, METHYL 3-METHYL-1-PHENYL-1H-THIENO(2,3-C)PYRAZOLE-5-CARBOXYLATE, is C14H12N2O2S. The molecular weight is 272.328.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A significant application of 3-Methyl-1H-thieno[3,2-c]pyrazole derivatives is in the synthesis of various heterocyclic compounds with antimicrobial properties. Aly (2016) detailed the synthesis of such compounds for antimicrobial evaluation against various microorganisms, showing moderate to high activity (Aly, 2016).

Pharmacological Activities

The pyrazole compound, including 3-Methyl-1H-thieno[3,2-c]pyrazole, has been associated with several biological activities. Sophy and Reheim (2020) explored this in their synthesis of oxadiazole, pyrazole, and pyrimidine derivatives, highlighting the pharmacological potential of these compounds (Sophy & Reheim, 2020).

Antimicrobial and Antitumor Properties

Dodiya et al. (2008) described the synthesis of pyrazolo[3',4':4,5]thieno[2,3-d]pyrimidin-8-ones from 5-amino-3-methyl-1H-thieno[3,2-c]pyrazole, showing their potential in antimicrobial activity against bacterial strains and exploring their use in antitumor applications (Dodiya et al., 2008).

Synthesis of Dioxides and Fluorescent Compounds

Efremova et al. (2019) synthesized derivatives like tetrahydro-1Н-thieno-[3,2-с]pyrazole 4,4-dioxides, establishing their structure and potential applications in various fields, including fluorescence (Efremova et al., 2019).

Cascade Imination/Decarboxylative Coupling

Pandey et al. (2013) reported a synthesis method involving cascade imination/intramolecular decarboxylative coupling for pyrazolo[3,4-c]isoquinolines and thieno[3,2-c]isoquinolines, indicating a novel approach for creating complex molecules for research purposes (Pandey et al., 2013).

Application as Disperse Dyes

Ho (2005) explored the use of thieno[3,2-c]pyrazole derivatives in synthesizing disperse dyes for textile applications, showcasing their versatility in industrial applications (Ho, 2005).

Antibacterial and Antitumor Evaluation

Hamama et al. (2012) focused on synthesizing novel heterocyclic systems with pyrazole, including thieno[3,2-c]pyrazole derivatives, for antibacterial and antitumor evaluations, highlighting the medical research potential of these compounds (Hamama et al., 2012).

Organometallic Synthesis

Hill et al. (2001) detailed the synthesis of organostannyl- and organosilyl-derivatives of thieno[3,2-c]pyrazole, contributing to research in organometallic chemistry (Hill et al., 2001).